2-Chloro-1-methyl-1H-imidazole-5-carboxylic acid

• IUPAC Name: 2-chloro-3-methylimidazole-4-carboxylic acid
• InChI: InChI=1S/C5H5ClN2O2/c1-8-3(4(9)10)2-7-5(8)6/h2H,1H3,(H,9,10)
• InChI Key: XSMYIPIZQODQQW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1Cl)C(=O)O
• Molecular Formula: C5H5ClN2O2
• DSSTOX Substance ID: DTXSID20698509
• Molecular Weight: 160.56 g/mol
• CAS RN: 869002-61-9

Description

“2-Chloro-1-methylimidazole” is used in pharmaceuticals, drug candidates, ligands for transition metal catalysts, and other molecular functional materials. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

Imidazole synthesis can start from 1,2-diketones and urotropine in the presence of ammonium acetate. A NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate and subsequent base-promoted cycloaddition with benzyl isocyanide derivatives enables a straightforward and high-yielding synthesis of 1,4-diaryl-1H-imidazoles.

Molecular Structure Analysis

The molecular formula of “2-Chloro-1-methylimidazole” is C4H6N2. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

“2-Chloro-1-methylimidazole” is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Drug Candidates

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Ligands for Transition Metal Catalysts

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Molecular Functional Materials

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Synthesis of Imidazoles

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Preparation of Bis-Naphthyridine Derived Cyclic Mismatch Binding Ligands (CMBLs)

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Safety and Hazards

“2-Chloro-1-methylimidazole” causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Imidazole derivatives are known to interact with a variety of biological targets . For instance, some imidazole derivatives are selective inhibitors of nitric oxide synthase, which makes them interesting drug targets in inflammation, neurodegenerative diseases, and tumors of the nervous system .

Mode of Action

Imidazole derivatives are known to bind with high affinity to multiple receptors, which can lead to a variety of biological effects .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of chemical and biological properties .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can impact their bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Action Environment

It’s worth noting that the storage conditions can impact the stability of the compound .